Cas no 2171790-51-3 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-5-yl)acetamidoacetic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-5-yl)acetamidoacetic acid
• CAS No: 2171790-51-3
• MF: C₂₃H₂₂N₄O₅
• MW: 434.444585323334
• CID: 5966792
• PubChem ID: 165579413
• Update Time: 2025-11-05

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-5-yl)acetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-5-yl)acetamidoacetic acid
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-pyrazol-5-yl)acetamido]acetic acid
• 2171790-51-3
• EN300-1525061

• Inchi： 1S/C23H22N4O5/c1-27-19(10-11-25-27)21(22(30)24-12-20(28)29)26-23(31)32-13-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-11,18,21H,12-13H2,1H3,(H,24,30)(H,26,31)(H,28,29)
• InChI Key： TZYBAJJIMUUSDR-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(=O)O)=O)C1=CC=NN1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 434.15901982g/mol
• Monoisotopic Mass: 434.15901982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 123Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-5-yl)acetamidoacetic acid

Recent Advances in the Study of 2171790-51-3 and 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-5-yl)acetamidoacetic Acid

The chemical compound 2171790-51-3 and its derivative, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-5-yl)acetamidoacetic acid, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug development, particularly in the synthesis of novel peptide-based therapeutics. This research briefing aims to provide an overview of the latest findings related to these compounds, highlighting their structural properties, biological activities, and potential therapeutic uses.

Recent studies have focused on the synthesis and characterization of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-5-yl)acetamidoacetic acid, a key intermediate in the production of peptide-based drugs. The compound's unique structure, which includes a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a pyrazole moiety, makes it particularly valuable for solid-phase peptide synthesis (SPPS). Researchers have demonstrated that this compound can enhance the efficiency and yield of peptide synthesis, thereby facilitating the development of new therapeutic agents.

In addition to its utility in peptide synthesis, 2171790-51-3 has been investigated for its potential biological activities. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways, making it a promising candidate for the treatment of inflammatory diseases. Further research is needed to fully elucidate its mechanism of action and to evaluate its efficacy and safety in preclinical models.

The latest advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have enabled researchers to achieve greater precision in the characterization and quantification of these compounds. These techniques have been instrumental in ensuring the purity and stability of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-5-yl)acetamidoacetic acid, which is critical for its application in pharmaceutical formulations.

Looking ahead, the continued exploration of 2171790-51-3 and its derivatives holds great promise for the development of innovative therapeutic strategies. Future research directions may include the optimization of synthetic protocols, the investigation of structure-activity relationships, and the evaluation of these compounds in clinical trials. By leveraging the latest technological advancements and interdisciplinary collaborations, researchers can unlock the full potential of these compounds in addressing unmet medical needs.